Cas no 35879-48-2 (1-(butan-2-yl)-4,4-diphenylpiperidine hydrochloride (1:1))
35879-48-2 structure
Product Name:1-(butan-2-yl)-4,4-diphenylpiperidine hydrochloride (1:1)
CAS No:35879-48-2
MF:C21H28ClN
MW:329.90672492981
CID:1477608
PubChem ID:215603
Update Time:2025-04-21
1-(butan-2-yl)-4,4-diphenylpiperidine hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- 1-(butan-2-yl)-4,4-diphenylpiperidine hydrochloride (1:1)
- 1-(Butan-2-yl)-4,4-diphenylpiperidine--hydrogen chloride (1/1)
- Piperidine, 1-sec-butyl-4,4-diphenyl-, hydrochloride
- DTXSID80957301
- 1-sec-Butyl-4,4-diphenylpiperidine hydrochloride
- Piperidine, 1-(1-methylpropyl)-4,4-diphenyl-, hydrochloride
- 35879-48-2
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- Inchi: 1S/C21H27N.ClH/c1-3-18(2)22-16-14-21(15-17-22,19-10-6-4-7-11-19)20-12-8-5-9-13-20;/h4-13,18H,3,14-17H2,1-2H3;1H
- InChI Key: SXRZIVWNAJSAIS-UHFFFAOYSA-N
- SMILES: Cl.N1(C(C)CC)CCC(C2C=CC=CC=2)(C2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 329.19124
- Monoisotopic Mass: 329.1910276g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 297
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
1-(butan-2-yl)-4,4-diphenylpiperidine hydrochloride (1:1) Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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